Cas no 1935103-86-8 (1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde
• CAS No: 1935103-86-8
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 5797661
• PubChem ID: 130680555
• Update Time: 2025-08-10

1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde
• 1-[2-(methylsulfanyl)ethyl]cyclopropane-1-carbaldehyde
• 1935103-86-8
• EN300-1622217

• Inchi： 1S/C7H12OS/c1-9-5-4-7(6-8)2-3-7/h6H,2-5H2,1H3
• InChI Key： ZITOTNHNBORPLW-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C=O)CC1

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde

Chemical Profile of 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde (CAS No. 1935103-86-8)

1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde, identified by its CAS number 1935103-86-8, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with a unique methylsulfanyl ethyl side chain and an aldehyde functional group at the terminal position, presents a rich structural framework for further chemical manipulation and biological exploration.

The structural motif of this compound is particularly noteworthy due to the presence of the cyclopropane ring, which is known for its high reactivity and strained geometry. This strain can be exploited in various synthetic pathways, making it a valuable intermediate in the construction of more complex molecules. The methylsulfanyl group introduces a polar character to the molecule, potentially influencing its interactions with biological targets. Additionally, the aldehyde functionality serves as a versatile handle for further derivatization, allowing chemists to explore a wide range of possible modifications.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique pharmacological properties. These compounds have been shown to exhibit activity across multiple biological pathways, making them attractive candidates for drug development. For instance, derivatives of cyclopropanes have demonstrated potential in antimicrobial, anti-inflammatory, and even anticancer applications. The specific arrangement of atoms in 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde may contribute to its own set of biological activities, which are yet to be fully explored.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The cyclopropane ring can be used as a scaffold to which various functional groups can be appended, allowing for the creation of libraries of compounds with tailored properties. This approach is particularly useful in high-throughput screening campaigns, where large numbers of compounds are tested for biological activity. The methylsulfanyl ethyl side chain and the aldehyde group provide multiple points for modification, enabling chemists to fine-tune the physicochemical properties of the resulting derivatives.

The synthesis of 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde represents a significant achievement in organic chemistry. The process involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. These advancements include the use of transition metal catalysis, which can facilitate key transformations with high selectivity and mild reaction conditions.

The aldehyde functionality at the terminal position of the molecule is particularly interesting from a chemical biology perspective. Aldehydes are well-known for their reactivity and ability to participate in various types of chemical reactions, including condensation reactions with amino groups to form amides, addition reactions with nucleophiles to form alcohols, and oxidation reactions to form carboxylic acids. These reactivity patterns make 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde a valuable starting point for the synthesis of more complex biomolecules.

In conclusion, 1-2-(methylsulfanyl)ethylcyclopropane-1-carbaldehyde (CAS No. 1935103-86-8) is a versatile and intriguing compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration, offering opportunities to discover new biological activities and develop novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in advancing chemical biology and drug discovery efforts.